Cas no 129729-33-5 (N-Acetyl-b-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether)

• Product Name: N-Acetyl-b-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether
• CAS No: 129729-33-5
• MF: C₃₁H₃₅NO₇
• MW: 533.612109422684
• CID: 1059615
• Update Time: 2025-11-01

N-Acetyl-b-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether
• N-Acetyl-
• A-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether
• [(2R,3S,4R,5R,6R)-5-Acetamido-3,4,6-tris(phenylmethoxy)oxan-2-yl]methyl acetate
• N-Acetyl-b-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether

• Inchi： 1S/C31H35NO7/c1-22(33)32-28-30(37-19-25-14-8-4-9-15-25)29(36-18-24-12-6-3-7-13-24)27(21-35-23(2)34)39-31(28)38-20-26-16-10-5-11-17-26/h3-17,27-31H,18-21H2,1-2H3,(H,32,33)/t27-,28-,29-,30-,31-/m1/s1
• InChI Key： WCPXUPQMABUOPK-JQWMYKLHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 730
• Topological Polar Surface Area: 92.3

Additional information on N-Acetyl-b-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether

N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether (CAS No. 129729-33-5): An Overview of Its Structure, Synthesis, and Applications

N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether (CAS No. 129729-33-5) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is a derivative of N-acetyl-β-D-glucosamine, a key component in various biological processes and an important building block in the synthesis of glycosaminoglycans and other biologically active molecules.

The chemical structure of N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether is characterized by a central glucose unit with an acetyl group at the N-position and an acetate group at the C-6 position. Additionally, the C-1, C-3, and C-4 positions are protected by benzyl ether groups. These protective groups are crucial for stabilizing the compound during synthesis and for facilitating subsequent chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl ether groups. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis in both academic and industrial settings.

In the context of medicinal chemistry, N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether serves as a valuable intermediate in the synthesis of glycosaminoglycan analogs. These analogs have shown promise in various therapeutic applications, including anti-inflammatory and anti-cancer treatments. For instance, studies have demonstrated that certain glycosaminoglycan derivatives can inhibit the activity of pro-inflammatory cytokines and reduce tumor growth by interfering with angiogenesis.

Furthermore, N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether has been utilized in the development of carbohydrate-based vaccines. The protective benzyl ether groups allow for precise control over the carbohydrate structure, which is essential for eliciting a strong immune response. Recent research has shown that glycoconjugate vaccines derived from this compound can effectively target specific pathogens and provide long-lasting immunity.

The biological activity of N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether has also been explored in the context of cell signaling pathways. Studies have revealed that this compound can modulate the activity of glycosyltransferases, enzymes responsible for adding sugar moieties to proteins and lipids. By influencing these enzymes, N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether can potentially affect cellular processes such as cell adhesion, migration, and differentiation.

In addition to its pharmaceutical applications, N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether has found use in analytical chemistry as a reference standard for the quantification of related compounds. Its well-defined structure and high purity make it an ideal candidate for developing robust analytical methods to monitor glycosaminoglycan levels in biological samples.

The environmental impact of N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether is another area of interest. Researchers are investigating sustainable synthesis routes to reduce the environmental footprint associated with its production. Green chemistry principles are being applied to develop more eco-friendly processes that minimize waste generation and energy consumption.

In conclusion, N-Acetyl-β-D-Glucosamine 6-Acetate 1,3,4-Tribenzyl Ether (CAS No. 129729-33-5) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique chemical structure and protective groups make it an invaluable intermediate in the development of novel therapeutics and analytical standards. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.